Cas no 3507-52-6 (5-methyl-1,3-benzothiazole-2-carboxylic acid)

• Product Name: 5-methyl-1,3-benzothiazole-2-carboxylic acid
• CAS No: 3507-52-6
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 295879
• PubChem ID: 45077766
• Update Time: 2025-04-19

5-methyl-1,3-benzothiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylicacid, 5-methyl-
• 5-Methyl-1,3-benzothiazole-2-carboxylic acid
• 5-methylbenzo[d]thiazole-2-carboxylic acid
• 2-Benzothiazolecarboxylicacid,5-methyl-(7CI,8CI)
• 2-Carboxy-5-methyl-benzothiazol
• 5-METHYL-2-BENZOTHIAZOLECARBOXYLIC ACID
• AG-F-20518
• AM806076
• CTK1C1108
• AKOS006306189
• CS-0451488
• DTXSID50663381
• 5-methylbenzo[d]thiazole-2-carboxylicacid
• 3507-52-6
• 5-methyl-1,3-benzothiazole-2-carboxylic acid

• MDL： MFCD11217416
• Inchi： 1S/C9H7NO2S/c1-5-2-3-7-6(4-5)10-8(13-7)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： LRUDHPLXRNMVSI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 193.01981
• Monoisotopic Mass: 193.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles